![molecular formula C20H16O5 B304623 7-hydroxy-8-[3-(4-methoxyphenyl)acryloyl]-4-methyl-2H-chromen-2-one](/img/structure/B304623.png)
7-hydroxy-8-[3-(4-methoxyphenyl)acryloyl]-4-methyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-hydroxy-8-[3-(4-methoxyphenyl)acryloyl]-4-methyl-2H-chromen-2-one is a flavonoid compound that has been extensively studied for its potential therapeutic properties. This compound is also known as HMA-1 and has been found to possess various biological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects.
Mechanism of Action
The mechanism of action of HMA-1 is not fully understood. However, studies have suggested that HMA-1 exerts its biological effects through the modulation of various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. HMA-1 has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. HMA-1 also inhibits the phosphorylation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis. Furthermore, HMA-1 activates the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
HMA-1 has been found to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of iNOS and COX-2. HMA-1 also exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Moreover, HMA-1 has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, HMA-1 has neuroprotective effects, as it can protect against oxidative stress and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using HMA-1 in lab experiments is its broad range of biological activities. HMA-1 has been found to possess anti-inflammatory, antioxidant, anticancer, and neuroprotective effects, making it a versatile compound for studying various biological processes. However, one of the limitations of using HMA-1 is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of HMA-1. One direction is to investigate the potential of HMA-1 as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to study the structure-activity relationship of HMA-1 and its analogs to identify more potent and selective compounds. Additionally, the development of new methods for the synthesis and formulation of HMA-1 could improve its solubility and bioavailability, making it a more effective therapeutic agent. Finally, the investigation of the pharmacokinetics and pharmacodynamics of HMA-1 could provide insights into its mechanism of action and optimize its dosing regimen.
Synthesis Methods
HMA-1 can be synthesized through various methods, including the Claisen-Schmidt condensation reaction between 4-methoxybenzaldehyde and 7-hydroxy-4-methylcoumarin in the presence of a base catalyst, followed by acylation with acryloyl chloride. This method yields HMA-1 with a purity of over 98%.
Scientific Research Applications
HMA-1 has been extensively studied for its potential therapeutic properties. It has been found to possess anti-inflammatory, antioxidant, anticancer, and neuroprotective effects. HMA-1 has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). HMA-1 also exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Moreover, HMA-1 has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, HMA-1 has neuroprotective effects, as it can protect against oxidative stress and reduce neuroinflammation.
properties
Molecular Formula |
C20H16O5 |
---|---|
Molecular Weight |
336.3 g/mol |
IUPAC Name |
7-hydroxy-8-[(Z)-3-(4-methoxyphenyl)prop-2-enoyl]-4-methylchromen-2-one |
InChI |
InChI=1S/C20H16O5/c1-12-11-18(23)25-20-15(12)8-10-17(22)19(20)16(21)9-5-13-3-6-14(24-2)7-4-13/h3-11,22H,1-2H3/b9-5- |
InChI Key |
HDUCFYDVZCKUNA-UITAMQMPSA-N |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)/C=C\C3=CC=C(C=C3)OC)O |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=C(C=C3)OC)O |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=C(C=C3)OC)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.